Cas no 2138540-06-2 ((1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis)
(1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[3.2.0]heptane-1,5-dimethanol
- 2138540-06-2
- AKOS034825084
- Z3018086403
- EN300-1272865
- [(1R,5S)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol
- [(1S,5R)-5-(Hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol
- (1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis
-
- Inchi: 1S/C8H15NO2/c10-5-7-1-2-8(7,6-11)4-9-3-7/h9-11H,1-6H2/t7-,8+
- InChI Key: NXMFEOLLYNVLAQ-OCAPTIKFSA-N
- SMILES: OC[C@]12CNC[C@@]1(CO)CC2
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- Density: 1.229±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 281.9±5.0 °C(Predicted)
- pka: 14.69±0.10(Predicted)
(1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1272865-0.05g |
[(1R,5S)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol, cis |
2138540-06-2 | 95% | 0.05g |
$245.0 | 2023-07-10 | |
| Enamine | EN300-1272865-0.1g |
[(1R,5S)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol, cis |
2138540-06-2 | 95% | 0.1g |
$366.0 | 2023-07-10 | |
| Enamine | EN300-1272865-0.25g |
[(1R,5S)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol, cis |
2138540-06-2 | 95% | 0.25g |
$524.0 | 2023-07-10 | |
| Enamine | EN300-1272865-0.5g |
[(1R,5S)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol, cis |
2138540-06-2 | 95% | 0.5g |
$824.0 | 2023-07-10 | |
| Enamine | EN300-1272865-1.0g |
[(1R,5S)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol, cis |
2138540-06-2 | 95% | 1.0g |
$1057.0 | 2023-07-10 | |
| Enamine | EN300-1272865-2.5g |
[(1R,5S)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol, cis |
2138540-06-2 | 95% | 2.5g |
$2071.0 | 2023-07-10 | |
| Enamine | EN300-1272865-5.0g |
[(1R,5S)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol, cis |
2138540-06-2 | 95% | 5.0g |
$3065.0 | 2023-07-10 | |
| Enamine | EN300-1272865-10.0g |
[(1R,5S)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol, cis |
2138540-06-2 | 95% | 10.0g |
$4545.0 | 2023-07-10 | |
| Enamine | EN300-1073173-0.05g |
[5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol |
2138540-06-2 | 95% | 0.05g |
$647.0 | 2023-10-28 | |
| Enamine | EN300-1073173-0.1g |
[5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol |
2138540-06-2 | 95% | 0.1g |
$678.0 | 2023-10-28 |
(1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on (1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis
Introduction to Compound (1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis and Its Significance in Modern Chemical Biology
The compound (1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis, identified by its CAS number 2138540-06-2, represents a fascinating molecule with potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex bicyclic structure and azabicyclo moiety, has garnered attention due to its unique stereochemistry and biological relevance.
In recent years, the study of heterocyclic compounds has seen significant advancements, particularly in understanding their role in drug discovery and development. The bicyclic framework of (1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis contributes to its stability and reactivity, making it a valuable scaffold for designing novel bioactive molecules. The presence of both hydroxymethyl and azabicyclo groups provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored biological properties.
One of the most intriguing aspects of this compound is its stereochemistry. The specific configuration at the (1R,5S) positions influences its interaction with biological targets, which is crucial for developing effective pharmaceuticals. Research has shown that enantiopure compounds often exhibit enhanced selectivity and potency in biological assays. The cis configuration of the molecule further adds to its complexity, offering opportunities for studying conformational dynamics and binding interactions.
Recent studies have highlighted the importance of azabicyclo compounds in medicinal chemistry. These molecules often serve as key intermediates in the synthesis of more complex pharmacophores. The azabicyclo moiety in (1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis imparts unique electronic and steric properties that can be exploited to modulate biological activity. For instance, such compounds have been investigated for their potential role in inhibiting enzymes and receptors involved in various diseases.
The hydroxymethyl group at the 5-position of the molecule is another critical feature that contributes to its versatility. This functional group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, it provides a site for further chemical modification, allowing researchers to explore different pharmacological profiles. The combination of these features makes (1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis a promising candidate for further investigation.
In the context of drug discovery, the synthesis of enantiomerically pure compounds is essential for achieving desired therapeutic effects while minimizing side reactions. The stereochemical purity of (1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis ensures that its biological activity is not compromised by the presence of racemic impurities. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess (ee), making this compound a valuable tool for research purposes.
The application of computational chemistry has also played a significant role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding mode with potential targets, helping researchers design more effective derivatives. These computational approaches complement experimental efforts by predicting structural interactions and optimizing lead compounds.
Furthermore, the growing interest in natural product-inspired scaffolds has led to the exploration of bioactive molecules derived from complex cyclic structures. The bicyclic framework of (1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis aligns well with this trend, as it mimics structures found in many bioactive natural products. Such molecules often exhibit remarkable biological activity due to their unique structural features.
The development of new synthetic routes has been instrumental in making this compound more accessible for research purposes. Catalytic methods have been particularly useful in achieving efficient and scalable synthesis under mild conditions. These advancements have not only improved yield but also reduced environmental impact, aligning with the principles of green chemistry.
In conclusion, (1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis, CAS number 2138540-06-2, is a compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and stereochemistry make it a valuable scaffold for designing novel bioactive molecules. The ongoing research in this area promises to yield new insights into disease mechanisms and develop innovative therapeutic strategies.
2138540-06-2 ((1R,5S)-5-(hydroxymethyl)-3-azabicyclo3.2.0heptan-1-ylmethanol, cis) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)